Cas no 691883-96-2 ((E)-3-[6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-2-(phenylsulfonyl)-2-propenenitrile)

• Product Name: (E)-3-[6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-2-(phenylsulfonyl)-2-propenenitrile
• CAS No: 691883-96-2
• MF: C₂₁H₁₅N₃O₂S₂
• MW: 405.492701768875
• CID: 5013555
• Update Time: 2025-10-23

(E)-3-[6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-2-(phenylsulfonyl)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(benzenesulfonyl)-3-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]prop-2-enenitrile
• (E)-3-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-2-(phenylsulfonyl)-2-propenenitrile
• (E)-3-[6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-2-(phenylsulfonyl)-2-propenenitrile

• Inchi： 1S/C21H15N3O2S2/c1-15-7-9-16(10-8-15)20-19(24-11-12-27-21(24)23-20)13-18(14-22)28(25,26)17-5-3-2-4-6-17/h2-13H,1H3/b18-13+
• InChI Key： PZTPBWXUCCELGI-QGOAFFKASA-N
• SMILES： S(C1C=CC=CC=1)(/C(/C#N)=C/C1=C(C2C=CC(C)=CC=2)N=C2N1C=CS2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 737
• XLogP3: 5.1
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (E)-3-[6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-2-(phenylsulfonyl)-2-propenenitrile

Introduction to (E)-3-[6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-2-(phenylsulfonyl)-2-propenenitrile

The compound (E)-3-[6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-2-(phenylsulfonyl)-2-propenenitrile with CAS No. 691883-96-2 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes an imidazo[2,1-b][1,3]thiazole ring system, a phenylsulfonyl group, and an α,β-unsaturated nitrile moiety. The imidazo[2,1-b][1,3]thiazole core is a heterocyclic structure known for its stability and potential bioactivity, making it a valuable scaffold in drug discovery.

Recent studies have highlighted the importance of imidazo[2,1-b][1,3]thiazole derivatives in various therapeutic areas. For instance, researchers have explored their potential as kinase inhibitors, which are crucial for targeting enzymes involved in cell signaling pathways. The phenylsulfonyl group attached to the molecule enhances its lipophilicity and may contribute to improved pharmacokinetic properties. Additionally, the α,β-unsaturated nitrile moiety introduces electron-withdrawing effects, potentially modulating the compound's reactivity and bioavailability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the imidazo[2,1-b][1,3]thiazole ring typically requires a nucleophilic aromatic substitution or a cyclization reaction involving appropriate precursors. The introduction of the 4-methylphenyl group at position 6 of the imidazothiazole ring is achieved through directed metallation or Suzuki coupling reactions. The final step involves the installation of the phenylsulfonyl group and the α,β-unsaturated nitrile, which are critical for achieving the desired stereochemistry and functional groups.

From a biological standpoint, this compound has shown promising results in preclinical studies. Its ability to inhibit key enzymes involved in inflammatory pathways suggests its potential as an anti-inflammatory agent. Furthermore, studies have demonstrated its selectivity towards certain receptor subtypes, making it a candidate for treating conditions such as neurodegenerative diseases and cancer.

In terms of materials science applications, the compound's unique electronic properties make it a strong candidate for use in organic electronics. The combination of the imidazo[2,1-b][1,3]thiazole core and the α,β-unsaturated nitrile group creates a molecule with high electron-deficient character and strong π-conjugation capabilities. These properties are advantageous for applications in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs), where electron-deficient materials are essential for efficient charge transport.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant charge transfer capabilities due to its extended conjugation system. This understanding has guided further modifications to optimize its performance in electronic devices.

In conclusion,(E)-3-[6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-2-(phenylsulfonyl)-2-propenenitrile represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure and unique properties position it as a valuable tool in both medicinal chemistry and materials science research.